Cas no 1803716-18-8 (2,3-Dibromo-4-fluorobenzylamine)

• Product Name: 2,3-Dibromo-4-fluorobenzylamine
• CAS No: 1803716-18-8
• MF: C₇H₆Br₂FN
• MW: 282.935643672943
• CID: 4705563
• Update Time: 2025-05-21

2,3-Dibromo-4-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-4-fluorobenzylamine

• Inchi： 1S/C7H6Br2FN/c8-6-4(3-11)1-2-5(10)7(6)9/h1-2H,3,11H2
• InChI Key： CLVAANFXTQZOFG-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1CN)F)Br

Computed Properties

• Exact Mass: 282.883
• Monoisotopic Mass: 280.885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 2,3-Dibromo-4-fluorobenzylamine

Research Brief on 2,3-Dibromo-4-fluorobenzylamine (CAS: 1803716-18-8): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2,3-Dibromo-4-fluorobenzylamine (CAS: 1803716-18-8) is a halogenated benzylamine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates targeting neurological disorders, infectious diseases, and cancer. The unique structural features of 2,3-dibromo-4-fluorobenzylamine, characterized by the presence of bromine and fluorine substituents, contribute to its enhanced reactivity and binding affinity, making it a valuable scaffold in medicinal chemistry.

Recent studies have explored the synthetic pathways and optimization strategies for 2,3-dibromo-4-fluorobenzylamine to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, achieving a 92% yield under mild conditions. This advancement addresses previous challenges related to byproduct formation and scalability, paving the way for its broader use in industrial applications. Furthermore, the compound's role as a building block for the development of kinase inhibitors has been highlighted, with several derivatives showing promising activity against specific cancer-related kinases.

In the context of drug discovery, 2,3-dibromo-4-fluorobenzylamine has been utilized in the design of small-molecule modulators for G-protein-coupled receptors (GPCRs). A recent study published in ACS Chemical Biology revealed that derivatives of this compound exhibit selective binding to the adenosine A2A receptor, a target implicated in Parkinson's disease and inflammation. The researchers employed molecular docking and dynamics simulations to elucidate the binding interactions, providing insights for further optimization. These findings underscore the potential of 2,3-dibromo-4-fluorobenzylamine as a versatile pharmacophore in CNS drug development.

Beyond its pharmaceutical applications, 2,3-dibromo-4-fluorobenzylamine has also been investigated in chemical biology for probe development. A 2024 study in Nature Chemical Biology reported its incorporation into activity-based probes for profiling bromodomain-containing proteins, which play critical roles in epigenetic regulation. The probes demonstrated high selectivity and enabled the identification of novel bromodomain interactors, offering new avenues for epigenetic drug discovery. This application highlights the compound's utility in target identification and validation, further expanding its relevance in biomedical research.

Despite these advancements, challenges remain in the safe handling and environmental impact of 2,3-dibromo-4-fluorobenzylamine, given its halogen-rich structure. Recent regulatory assessments have emphasized the need for improved waste management protocols to mitigate potential ecological risks. Ongoing research aims to develop greener synthetic routes and biodegradable derivatives to address these concerns while maintaining the compound's efficacy. As the field progresses, 2,3-dibromo-4-fluorobenzylamine is expected to continue playing a pivotal role in the discovery of novel therapeutics and chemical tools, bridging the gap between synthetic chemistry and biological applications.